Cas no 953254-19-8 (N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide)
N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide
- AKOS024487151
- VU0627616-1
- N-benzyl-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide
- N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
- 953254-19-8
- F5001-0895
-
- Inchi: 1S/C19H18N2O3/c1-23-17-9-7-15(8-10-17)18-11-16(21-24-18)12-19(22)20-13-14-5-3-2-4-6-14/h2-11H,12-13H2,1H3,(H,20,22)
- InChI Key: BJRPXELMTNUGBA-UHFFFAOYSA-N
- SMILES: O1C(=CC(CC(NCC2C=CC=CC=2)=O)=N1)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 322.13174244g/mol
- Monoisotopic Mass: 322.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 64.4Ų
N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5001-0895-2μmol |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-5μmol |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-10μmol |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-20μmol |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-1mg |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-2mg |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-3mg |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-4mg |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-5mg |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5001-0895-10mg |
N-benzyl-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
953254-19-8 | 10mg |
$79.0 | 2023-09-10 |
N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide
N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide: A Comprehensive Overview
N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide (CAS No. 953254-19-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a 1,2-oxazole ring substituted at the 3-position by an acetamide moiety. The presence of the 4-methoxyphenyl group further enhances its chemical complexity and potential biological activity.
Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its versatility in forming hydrogen bonds and its ability to participate in various non-covalent interactions. These properties make oxazole derivatives promising candidates for targeting a wide range of biological pathways. For instance, research has shown that N-benzyl derivatives of oxazoles can exhibit potent inhibitory effects on enzymes such as kinases and proteases, which are often implicated in diseases like cancer and neurodegenerative disorders.
The 4-methoxyphenyl group attached to the oxazole ring in this compound introduces additional electronic and steric effects. The methoxy group is an electron-donating substituent that can influence the compound's reactivity and solubility. This substitution pattern is particularly advantageous in medicinal chemistry, as it can improve the compound's bioavailability while maintaining its pharmacological activity. Recent advancements in computational chemistry have allowed researchers to model the interactions of such groups with target proteins, providing deeper insights into their mechanism of action.
From a synthetic perspective, N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide can be prepared through a variety of routes. One common approach involves the condensation of an appropriate aldehyde with an amine derivative in the presence of an acid catalyst to form the oxazole ring. Subsequent functionalization steps, such as acetylation or benzylation, yield the final product. The development of efficient and scalable synthetic methods for such compounds is crucial for their potential translation into clinical applications.
In terms of applications, this compound has shown promise in several areas. For example, it has been investigated as a potential lead molecule for anti-inflammatory agents due to its ability to modulate cytokine production. Additionally, studies have demonstrated that oxazole-containing compounds can act as antioxidants, protecting cells from oxidative stress-induced damage. These findings underscore the potential utility of N-benzyl derivatives in addressing a variety of therapeutic needs.
Looking ahead, ongoing research continues to explore the full potential of N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide and related compounds. Advances in high-throughput screening technologies are enabling researchers to identify novel targets for these molecules more efficiently. Furthermore, the integration of artificial intelligence into drug design is paving the way for the creation of more potent and selective derivatives.
In conclusion, N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol
953254-19-8 (N-benzyl-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)